Sodium (C10-16)alkylbenzenesulfonate

Description

Sodium (C10-16)alkylbenzenesulfonate refers to a group of anionic surfactants widely used in various cleaning and personal care products . These compounds consist of a hydrophilic sulfonate head-group and a hydrophobic alkylbenzene tail-group . They are synthesized by sulfonating alkylbenzenes, resulting in a mixture of compounds with alkyl chain lengths ranging from 10 to 16 carbon atoms . Due to their effectiveness as detergents, sodium (C10-16)alkylbenzenesulfonates are common ingredients in household cleaning products like laundry detergents, dishwashing liquids, and spray cleaners, as well as personal care items such as soaps, shampoos, and toothpaste .

These surfactants replaced branched alkylbenzene sulfonates (BAS) in the 1960s due to environmental concerns . Branched compounds did not biodegrade readily and caused foaming in wastewater discharge areas . Linear alkylbenzene sulfonates (LAS), including sodium (C10-16)alkylbenzenesulfonate, biodegrade much faster, making them more environmentally acceptable . They function effectively in hard water and provide good foaming properties . Other similar chemical compounds include sodium dodecylbenzene sulfonate, sodium mono-(C10-14)-alkylbenzene sulfonate, and sodium 4-dodecylbenzenesulfonate .

Classified as a surfactant or surface active agent, sodium (C10-16)alkylbenzenesulfonate is also used as a cleaning agent, emulsifier, and wetting agent . It can be found in auto products, commercial and institutional cleaning supplies, and products used inside the home . While it is considered a low concern based on experimental and modeled data , it can cause skin and eye irritation . Production volumes of sodium (C10-16)alkylbenzenesulfonates in the U.S. range from 100,000,000 to less than 1,000,000,000 pounds .

• CAS No.: 68081-81-2
• Product Name: Sodium (C10-16)alkylbenzenesulfonate
• Molecular Formula: C17H27NaO3S
• Molecular Weight: 334.5 g/mol
• IUPAC Name: sodium;4-undecan-3-ylbenzenesulfonate
• Standard InChI: InChI=1S/C17H28O3S.Na/c1-3-5-6-7-8-9-10-15(4-2)16-11-13-17(14-12-16)21(18,19)20;/h11-15H,3-10H2,1-2H3,(H,18,19,20);/q;+1/p-1
• Standard InChIKey: HUKUZKXWBQJYTO-UHFFFAOYSA-M
• SMILES: CCCCCCCCC(CC)C1=CC=C(C=C1)S(=O)(=O)[O-].[Na+]
• Canonical SMILES: CCCCCCCCC(CC)C1=CC=C(C=C1)S(=O)(=O)[O-].[Na+]
• Synonyms: SODIUM MONOALKYLBENZENE SULFONATE (ALKYL = C10 TO C16), TECH. GR.;(C10-16)Alkylbenzenesulfonicacid,sodiumsalt;(C10-16)Alkylbenzenesulfonicacidsodiumsalt;Benzenesulfonicacid,mono-C10-16-alkylderivs.,sodiumsalts;C10-16Alkylbenzenesulfonicacidsodiumsalt
• PubChem Compound: 23707964
• Last Modified: Feb 18 2024